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Compound of Interest

Compound Name: Pyrazophos

Cat. No.: B1679933

For Researchers, Scientists, and Drug Development Professionals

Pyrazophos is a systemic fungicide and insecticide belonging to the organophosphate class of
compounds.[1] It is recognized for its efficacy against powdery mildew in various agricultural
settings, including orchards and vegetable crops.[1] This technical guide provides a
comprehensive overview of the chemical structure, IUPAC nomenclature, physicochemical
properties, and biological aspects of Pyrazophos, tailored for a scientific audience.

Chemical Structure and Nomenclature

The precise chemical identity of a compound is fundamental to its scientific study. The structure
of Pyrazophos is characterized by a pyrazolopyrimidine core linked to a diethyl
phosphorothioate group.

IUPAC Name: ethyl 2-[(diethoxyphosphorothioyl)oxy]-5-methylpyrazolo[1,5-a]pyrimidine-6-
carboxylate[1][2]

Chemical Formula: C14H20N30sPS[1][3]
CAS Registry Number: 13457-18-6[1][2]

l».Chemical structure of Pyrazophos

Chemical structure of Pyrazophos
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Physicochemical and Toxicity Data

A summary of the key physicochemical properties and acute toxicity data for Pyrazophos is
presented below. These parameters are crucial for understanding its environmental fate,
biological interactions, and for developing safe handling protocols.

Property Value Reference
Molar Mass 373.36 g/mol [1]
Appearance Green to brown solid [1]
Melting Point 51-52 °C [1]
Boiling Point Decomposes at 160 °C [1]
Solubility in Water 4.2 mg/L [1]
Density 1.348 g/cm3 [1]
Flash Point 32-36 °C [1]

Mode of Action

Pyrazophos functions as a systemic fungicide with both protective and curative properties.[3]
Its mechanism of action involves the inhibition of phospholipid biosynthesis in fungi.[3][4] As a
profungicide, it undergoes hydrolysis of the thionophosphate group to form the active 2-
hydroxypyrazolopyrimidine fungicide.[4]

Experimental Protocols

Understanding the synthesis and analysis of Pyrazophos is essential for research and
development.

Synthesis of Pyrazophos

A common synthetic route to Pyrazophos involves the reaction of O,O-diethyl
phosphorochloridothioate with ethyl 2-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-6-
carboxylate. The latter intermediate is prepared from ethyl acetoacetate and hydrazine,
followed by selective oxidation and esterification. The final condensation reaction is typically
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carried out in the presence of a base, such as triethylamine or potassium carbonate, in a
solvent like acetone or toluene. The crude product is then purified through neutralization,
agueous washing, and vacuum distillation.[3]

Hydrazine

+ Hydrazine,
Oxidation,
Esterification >

Ethyl Acetoacetate Ethyl 2-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

0,0-diethyl phosphorochloridothioate Pyrazophos
Base (e.g., Triethylamine) ~ >----------=-----—-——---- !

Click to download full resolution via product page

Synthetic pathway of Pyrazophos.

Biological Signaling and Logical Relationships

As an organophosphate, the primary mode of insecticidal action for compounds structurally
related to Pyrazophos is the inhibition of the enzyme acetylcholinesterase (AChE) in the
nervous system. While its primary use is as a fungicide, this secondary activity is a key
characteristic of the chemical class. Inhibition of AChE leads to an accumulation of the
neurotransmitter acetylcholine, resulting in overstimulation of nerve impulses and ultimately,
insect mortality.
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Insecticidal mode of action via AChE inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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